N-(5-tert-butyl-3-isoxazolyl)-5-ethyl-3-thiophenecarboxamide

• IUPAC Name: N-(5-tert-butyl-1,2-oxazol-3-yl)-5-ethylthiophene-3-carboxamide
• InChI: InChI=1S/C14H18N2O2S/c1-5-10-6-9(8-19-10)13(17)15-12-7-11(18-16-12)14(2,3)4/h6-8H,5H2,1-4H3,(H,15,16,17)
• InChI Key: DABVPYUHEBWITI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CS1)C(=O)NC2=NOC(=C2)C(C)(C)C
• Molecular Formula: C14H18N2O2S
• Molecular Weight: 278.37 g/mol

Description

Chemical compounds are typically described by their molecular formula, structure, and physical properties such as melting point, boiling point, solubility, and color. The description may also include its uses and applications in various fields such as medicine, industry, or research.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic methods such as nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and X-ray crystallography. These techniques provide information about the arrangement of atoms in the molecule and the types of chemical bonds present.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. The type of reaction, the conditions under which it occurs, and the products formed can provide valuable information about the compound’s chemical properties.

Physical and Chemical Properties Analysis

This involves measuring properties such as melting point, boiling point, solubility, and reactivity. These properties can provide insights into how the compound behaves under different conditions.

Mechanism of Action

If the compound is biologically active, its mechanism of action can be studied. This involves understanding how the compound interacts with biological systems, such as binding to a specific receptor or inhibiting an enzyme.

Safety and Hazards

The safety and hazards of a compound are typically determined through toxicological studies. This can include determining the compound’s LD50 (the dose that is lethal to 50% of a population), its potential for causing cancer (carcinogenicity), and its effects on reproduction.

Future Directions

The future directions for studying a compound can depend on many factors, such as its potential uses, its mechanism of action, and the need for improved synthesis methods.